Cas no 912545-04-1 (2,4-bis(benzyloxy)-5-chlorobenzoic acid)

2,4-bis(benzyloxy)-5-chlorobenzoic acid structure
912545-04-1 structure
Product Name:2,4-bis(benzyloxy)-5-chlorobenzoic acid
CAS No:912545-04-1
MF:C21H17ClO4
MW:368.810285329819
CID:2104737
PubChem ID:46915777
Update Time:2025-04-21

2,4-bis(benzyloxy)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-bis(benzyloxy)-5-chlorobenzoic acid
    • 912545-04-1
    • SCHEMBL383618
    • DA-27338
    • Inchi: 1S/C21H17ClO4/c22-18-11-17(21(23)24)19(25-13-15-7-3-1-4-8-15)12-20(18)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
    • InChI Key: QTRUTHOPVZSHDN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C(C=C1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 368.0815367Da
  • Monoisotopic Mass: 368.0815367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 55.8Ų
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